Cas no 100-13-0 (1-Nitro-4-vinylbenzene)

1-Nitro-4-vinylbenzene structure
1-Nitro-4-vinylbenzene structure
Product Name:1-Nitro-4-vinylbenzene
CAS No:100-13-0
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD00041254
CID:159145
PubChem ID:7481
Update Time:2024-11-04

1-Nitro-4-vinylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Nitro-4-vinylbenzene
    • 4-NITROSTYRENE
    • 4-Nitrostyrene (stabilized with TBC)
    • Benzene,1-ethenyl-4-nitro-
    • 1-ethenyl-4-nitrobenzene
    • Styrene,p-nitro- (8CI)
    • (4-Nitrophenyl)ethene
    • p-Nitrostyrene
    • p-nitro-styren
    • 4-Nitrostyrene 1-Vinyl-4-nitrobenzene
    • 1-NITRO-4-VINYL-BENZENE
    • 1-(p-Nitrophenyl)ethene
    • 4-Ethenyl-1-nitrobenzene
    • 4-Nitrostyrene ,95%
    • 4-Nitrostyrene, GC 97%
    • Benzene, 1-ethenyl-4-nitro-
    • STYRENE, p-NITRO-
    • Benzene, 1-ethenyl-4-nitro- (9CI)
    • YFZHODLXYNDBSM-UHFFFAOYSA-N
    • nitrovinylbenzene
    • 4-nitro-styrene
    • p-nitrophenylethylene
    • Jsp000061
    • 4-Nitrostyrene(Stabilized With Tbc)
    • SBB086621
    • 9T-0616
    • EN300-246905
    • N0503
    • SCHEMBL125083
    • A897591
    • CHEMBL164351
    • J-640226
    • AMY9692
    • InChI=1/C8H7NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H
    • AKOS004906720
    • J-800227
    • MFCD00041254
    • NS00126902
    • 4-Nitrostyrene(stabilizedwithTBC)
    • SY059044
    • CS-W004451
    • CCRIS 1674
    • FT-0619301
    • F16038
    • 100-13-0
    • J-505029
    • 4-Nitrostyrene (stab. by t-Butylcatechol)
    • AKOS015967330
    • DTXSID70142845
    • MDL： MFCD00041254
    • Inchi： 1S/C8H7NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2
    • InChI Key： YFZHODLXYNDBSM-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(C=C)=CC=1)=O

Computed Properties

  • Exact Mass: 149.04800
  • Monoisotopic Mass: 149.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.163(lit.)
  • Melting Point: 20°C
  • Boiling Point: 215.2℃ at 760 mmHg
  • Flash Point: 109℃(228℉)(lit.)
  • Refractive Index: 1.6045
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 45.82000
  • LogP: 2.76100
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-Nitro-4-vinylbenzene Security Information

1-Nitro-4-vinylbenzene Customs Data

  • HS CODE：2904209090
  • Customs Data：

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Nitro-4-vinylbenzene Pricemore >>

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1-Nitro-4-vinylbenzene Production Method

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